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Compound of Interest

Compound Name: 2-Chloro-4-iodoaniline

Cat. No.: B137281 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Chloro-4-iodoaniline. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

Hazard Identification and Classification
2-Chloro-4-iodoaniline is a hazardous substance requiring careful handling. It is harmful if

swallowed, in contact with skin, or if inhaled.[1][2] It is known to cause skin and serious eye

irritation, and may cause respiratory irritation.[1][2]

Signal Word: Danger[3]

Hazard Statements:

Harmful if swallowed.[1]

Harmful in contact with skin.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b137281?utm_src=pdf-interest
https://www.benchchem.com/product/b137281?utm_src=pdf-body
https://www.benchchem.com/product/b137281?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC396840050&productDescription=4-CHLORO-2-IODOANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/652679
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355030010&productDescription=2-CHLORO-4-IODOANILINE%2C+98+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₆H₅ClIN[3]

Molecular Weight 253.47 g/mol [3][4]

Appearance Light orange powder solid[1]

Melting Point 70-73 °C (lit.)[3]

Boiling Point No information available[1]

Solubility No information available[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory to prevent exposure. Standard

laboratory attire, including long pants and closed-toe shoes, is required at all times.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles or

face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

Hand Protection
Wear appropriate protective

gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[6]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat.

Flame-resistant lab coat is

recommended. Ensure cuffs

are tucked into gloves.[1][5][7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded, if irritation or other

symptoms are experienced, or

if handling outside of a certified

chemical fume hood where

dust generation is possible.[5]

[8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Pre-Handling:

Designated Area: All work with 2-Chloro-4-iodoaniline must be conducted in a designated

area, preferably within a certified chemical fume hood.[7]

Emergency Equipment Check: Ensure that an emergency eyewash station, safety shower,

and appropriate fire extinguisher are accessible and operational.[5][7]

Ventilation: Ensure adequate ventilation. Use only outdoors or in a well-ventilated area.[1][8]
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2. Handling:

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. Use dry

clean-up procedures if necessary.[5][8]

Weighing: If a scale cannot be placed inside the fume hood, tare a sealed container, add the

compound inside the hood, seal the container, and then weigh it outside the hood to

minimize dust dispersal.[7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][8] Do not

eat, drink, or smoke when using this product.[1]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

Conditions to Avoid: Protect from direct sunlight and light.[5]

Incompatible Materials: Store away from strong oxidizing agents, acids, acid anhydrides,

acid chlorides, and chloroformates.[5][8]

Emergency and Disposal Plan
Immediate and appropriate responses to emergencies are critical. All waste is considered

hazardous and must be disposed of accordingly.

Emergency Response
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Exposure Type Immediate Action

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1][8]

Ingestion

Do NOT induce vomiting. Rinse mouth. Call a

POISON CENTER or doctor/physician

immediately.[1][5]

Spill Response Workflow
Caption: Workflow for handling a chemical spill.

Disposal Plan
Waste Segregation: All materials contaminated with 2-Chloro-4-iodoaniline (e.g., gloves,

absorbent pads, disposable labware) must be collected in a dedicated, clearly labeled, and

sealed hazardous waste container.[7]

Unused Compound: Dispose of surplus and non-recyclable solutions to a licensed disposal

company. One method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Contaminated Packaging: Dispose of as unused product.[8]
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Regulations: All waste disposal must be conducted in accordance with local, regional, and

national regulations.[8] Do not let the product enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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